Cas no 2137057-20-4 (6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-)

• Product Name: 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-
• CAS No: 2137057-20-4
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5916167
• PubChem ID: 121604455
• Update Time: 2025-05-26

6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-
• (1R,5S)-6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• EN300-657623
• (1R,5S)-6-(9H-fluoren-9-ylmethoxycarbonyl)-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• AKOS026739713
• (1R,5S)-6-(((9H-Fluoren-9-yl)methoxy)carbonyl)-6-azabicyclo[3.2.1]octane-5-carboxylic acid
• 2137057-20-4

• Inchi： 1S/C23H23NO4/c25-21(26)23-11-5-6-15(12-23)13-24(23)22(27)28-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14H2,(H,25,26)/t15-,23+/m1/s1
• InChI Key： VRVKYEBMYXINBO-CMJOXMDJSA-N
• SMILES： [C@@]12([H])C[C@@](C(O)=O)(N(C(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)C1)CCC2

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 576.1±33.0 °C(Predicted)
• pka: 4.01±0.20(Predicted)

Additional information on 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-

6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-: A Comprehensive Overview

The compound with CAS No 2137057-20-4, known as 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester, (1R,5S)-, is a highly specialized organic molecule with significant applications in the fields of organic chemistry and materials science. This compound is notable for its unique bicyclic structure and the presence of a fluorenylmethyl ester group, which contributes to its versatile chemical properties.

The bicyclo[3.2.1]octane framework is a key structural feature of this compound, providing it with exceptional stability and rigidity. The azabicyclo system further enhances its reactivity and potential for use in various chemical reactions. The fluorenylmethyl ester group attached to the molecule plays a crucial role in modulating its electronic properties and reactivity, making it an attractive candidate for applications in drug delivery systems and advanced materials.

Recent studies have highlighted the importance of 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid derivatives in the development of novel pharmaceutical agents. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules with specific pharmacokinetic profiles. The incorporation of the fluorenylmethyl ester group has been shown to improve the solubility and bioavailability of these compounds, making them more effective in therapeutic applications.

In addition to its role in drug development, this compound has also found applications in materials science. The unique combination of the bicyclic structure and the fluorenylmethyl ester group makes it an ideal candidate for use in the synthesis of advanced polymers and nanomaterials. Recent advancements in polymer chemistry have demonstrated the ability to incorporate this compound into polymeric networks, resulting in materials with enhanced mechanical properties and thermal stability.

The synthesis of 6-Azabicyclo[3.2.1]octane-5,6-dicarboxylic acid, 6-(9H-fluoren-9-ylmethyl) ester involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and selectivity in the formation of this complex molecule. The use of transition metal catalysts has been particularly effective in facilitating key steps such as cycloadditions and esterifications.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound and similar bicyclic structures. Studies have shown that certain microorganisms possess enzymes capable of breaking down these complex molecules into simpler compounds, offering potential solutions for waste management and environmental sustainability.

In conclusion, CAS No 2137057-20-4 represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool for researchers working on innovative solutions in drug development, materials science, and environmental chemistry.